4-ethoxy-N-(2-hydroxyphenyl)-3-nitrobenzamide

• IUPAC Name: 4-ethoxy-N-(2-hydroxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C15H14N2O5/c1-2-22-14-8-7-10(9-12(14)17(20)21)15(19)16-11-5-3-4-6-13(11)18/h3-9,18H,2H2,1H3,(H,16,19)
• InChI Key: JCYQPMHJRIDCNC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2O)[N+](=O)[O-]
• Molecular Formula: C15H14N2O5
• Molecular Weight: 302.28 g/mol

Description

4-ethoxy-N-(2-hydroxyphenyl)-3-nitrobenzamide is an organic compound with the molecular formula C15H14N2O5 This compound is characterized by the presence of an ethoxy group, a hydroxyphenyl group, and a nitrobenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-ethoxy-N-(2-hydroxyphenyl)-3-nitrobenzamide typically involves the nitration of 4-ethoxy-N-(2-hydroxyphenyl)benzamide. The nitration process can be carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions. The reaction is exothermic and requires careful monitoring to prevent overheating and decomposition of the product.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by employing continuous flow reactors. These reactors allow for better control of reaction parameters, such as temperature and concentration, leading to higher yields and purity of the final product. The use of automated systems also enhances safety and efficiency in large-scale production.

Chemical Reactions Analysis

Types of Reactions

4-ethoxy-N-(2-hydroxyphenyl)-3-nitrobenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction of the nitro group can yield amines.

Substitution: The ethoxy and hydroxy groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as hydrogen gas (H2) in the presence of a palladium catalyst (Pd/C) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed.

Major Products

Oxidation: Quinones and other oxidized derivatives.

Reduction: Amines and related compounds.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-ethoxy-N-(2-hydroxyphenyl)-3-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(2-hydroxyphenyl)-3-nitrobenzamide involves its interaction with specific molecular targets. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The compound may also inhibit specific enzymes or receptors, modulating biochemical pathways and cellular functions.

Comparison with Similar Compounds

Similar Compounds

4-ethoxy-N-(2-hydroxyphenyl)benzamide: Lacks the nitro group, resulting in different chemical reactivity and biological activity.

3-nitrobenzamide: Lacks the ethoxy and hydroxyphenyl groups, leading to distinct properties and applications.

4-ethoxy-3-nitrobenzamide:

Uniqueness

4-ethoxy-N-(2-hydroxyphenyl)-3-nitrobenzamide is unique due to the combination of its functional groups, which confer specific chemical reactivity and potential biological activities. The presence of both the nitro and hydroxyphenyl groups allows for diverse chemical transformations and interactions with biological targets, making it a valuable compound in various research fields.